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Compound of Interest

Compound Name:
2-methyl-5-nitro-3-phenyl-1H-

indole

CAS No.: 41018-87-5

Cat. No.: B3041911

Get Quote

Introduction & Compound Profile
2-Methyl-5-nitro-3-phenyl-1H-indole (CAS: 41018-87-5) is a substituted indole derivative

characterized by a nitro group at the C5 position, a methyl group at C2, and a phenyl ring at

C3.[1][2] This specific substitution pattern imparts unique electronic properties, making it a

critical intermediate in the synthesis of bioactive alkaloids and pharmaceutical candidates

targeting the central nervous system (CNS).
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Property Value

Molecular Formula

Molecular Weight 252.27 g/mol

Exact Mass 252.0899

Appearance Yellow to orange crystalline solid

Melting Point 210–212 °C (dec.)[3]

Solubility
Soluble in DMSO, DMF; sparingly soluble in

, DCM

Synthesis & Reaction Pathway
The most reliable route for synthesizing this compound is the Fischer Indole Synthesis, utilizing

4-nitrophenylhydrazine and phenylacetone (1-phenyl-2-propanone). This acid-catalyzed

cyclization ensures the correct regiochemistry, placing the phenyl group at the C3 position and

the methyl group at C2.

Reaction Mechanism (Graphviz)
The following diagram illustrates the condensation and subsequent sigmatropic rearrangement

required to form the indole core.
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Figure 1: Fischer Indole Synthesis pathway for 2-methyl-5-nitro-3-phenyl-1H-indole.[3][4]
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The following data sets are derived from high-field NMR analysis (400 MHz) in deuterated

dimethyl sulfoxide (

), the preferred solvent due to the compound's polarity and poor solubility in chloroform.

Proton NMR ( NMR)
The spectrum is dominated by the desheilding effect of the 5-nitro group, which shifts the H4

and H6 protons significantly downfield.

Solvent:

Frequency: 400 MHz
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

11.95
Broad Singlet (br

s)
1H NH (Indole)

Highly

deshielded due

to aromaticity

and H-bonding.

8.62
Doublet (d,

Hz)
1H H-4

Ortho to

. Most

deshielded

aromatic proton.

8.05

Doublet of

Doublets (dd,

Hz)

1H H-6
Ortho to

, meta to H-4.

7.58
Doublet (d,

Hz)
1H H-7

Ortho to H-6.

Least affected by

.

7.55 – 7.48 Multiplet (m) 4H
Ph-H

(meta/ortho)

Phenyl ring

protons at C3.

7.42 – 7.38 Multiplet (m) 1H Ph-H (para)
Phenyl ring

proton at C3.

2.52 Singlet (s) 3H

Methyl group at

C2. Distinctive

singlet.

Expert Analysis:

H-4 Signal: The doublet at

8.62 is the diagnostic peak for the 5-nitro substitution. Its large chemical shift and small
coupling constant (
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Hz) distinguish it from the 6-nitro isomer.

NH Signal: The broad singlet near 12 ppm confirms the free N-H functionality.

Disappearance of this peak upon

shake is a standard validation step.

Carbon-13 NMR ( NMR)
The carbon spectrum confirms the indole backbone and the presence of the carbonyl-like nitro-

substituted carbon.

Solvent:

Frequency: 100 MHz

Shift (

ppm)
Carbon Type Assignment

141.5 Quaternary (C-N)
C-5 (

)

139.8 Quaternary C-7a

136.2 Quaternary C-2 (C-Me)

134.5 Quaternary Ph-C1' (Ipso)

129.0 – 127.0 Methine (CH) Ph-C (Ortho/Meta/Para)

126.5 Quaternary C-3a

117.5 Methine (CH) C-6

116.8 Methine (CH) C-4

113.5 Quaternary C-3 (C-Ph)

111.2 Methine (CH) C-7

12.5
Methyl (

)
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Infrared Spectroscopy (FT-IR)
Key functional group vibrations confirm the presence of the nitro group and the indole amine.

:

stretch (Indole, medium/broad).

:

Asymmetric nitro stretch (Strong).

:

Symmetric nitro stretch (Strong).

:

Aromatic ring skeletal vibrations.

Mass Spectrometry (MS)
Ionization Mode: ESI (+) or EI (70 eV).

Molecular Ion (

):

(Base peak in ESI).

Fragmentation:

(

): Characteristic of nitro-aromatics (ortho effect).

(

): Loss of the nitro group.

Experimental Protocols
Protocol A: Sample Preparation for NMR
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To ensure high-resolution data and prevent aggregation:

Solvent Choice: Use DMSO-d6 (99.9% D) containing 0.03% TMS as an internal standard.

is not recommended due to poor solubility and potential peak broadening.

Concentration: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.

Filtration: If the solution is cloudy, filter through a small plug of glass wool into the NMR tube

to remove undissolved micro-particles.

Protocol B: Thin Layer Chromatography (TLC)
Stationary Phase: Silica Gel

.

Mobile Phase: Hexane : Ethyl Acetate (3:1 v/v).

Visualization:

UV Light (254 nm): Dark spot (quenching).

Stain: Ehrlich’s Reagent (p-dimethylaminobenzaldehyde). Upon heating, the spot turns

red/purple, characteristic of the indole moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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